Cas no 7448-87-5 (1-(4-chlorophenyl)prop-2-en-1-one)

• Product Name: 1-(4-chlorophenyl)prop-2-en-1-one
• CAS No: 7448-87-5
• MF: C₉H₇ClO
• MW: 166.604281663895
• CID: 1768183
• PubChem ID: 10920888
• Update Time: 2025-04-21

1-(4-chlorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)prop-2-en-1-one
• 4-chlorophenacylmeth ylide
• 1-(4-Chlorophenyl)-2-propen-1-one
• 4-chlorophenyl vinyl ketone
• FMQNAMWEBWQKQN-UHFFFAOYSA-N
• DTXSID101299285
• 7448-87-5
• 4-chloro-1-acryloylbenzene
• SCHEMBL1224122
• EN300-1248933
• AKOS014914550

• Inchi： 1S/C9H7ClO/c1-2-9(11)7-3-5-8(10)6-4-7/h2-6H,1H2
• InChI Key： FMQNAMWEBWQKQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C=C)=O)=CC=1

Computed Properties

• Exact Mass: 166.01861
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives